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Compound Name: 2-Amino-6-hydroxy-quinoline
CAS No.: 90417-15-5
Cat. No.: B1290474
Get Quote
& J

Welcome to the technical support center for 2-Amino-6-hydroxy-quinoline. This guide is
designed for researchers, scientists, and drug development professionals to provide in-depth,
practical solutions to common solubility challenges encountered during experimentation. By
understanding the physicochemical properties of this compound, you can effectively navigate
and troubleshoot solubility issues, ensuring the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental physicochemical
properties of 2-Amino-6-hydroxy-quinoline that
influence its solubility?

Al: The solubility of 2-Amino-6-hydroxy-quinoline is governed by its molecular structure,

which includes a quinoline core, an amino group, and a hydroxyl group.

e Quinoline Core: The bicyclic aromatic quinoline ring system is inherently hydrophobic,
contributing to poor solubility in aqueous solutions.[1]
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e Amino and Hydroxyl Groups: The presence of a polar amino (-NH2) group and a hydroxyl (-
OH) group allows for hydrogen bonding. These functional groups are expected to enhance
solubility in polar solvents.[1]

o Amphoteric Nature: The amino group (a weak base) and the hydroxyl group (a weak acid)
give the molecule amphoteric properties. This means its charge state, and therefore its
solubility, is highly dependent on the pH of the solution.
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Property Predicted/Reported Value Implication for Solubility
) Relatively low, which can be
Molecular Weight 160.17 g/mol [2] N
favorable for solubility.
The amino group is basic, and
the hydroxyl group is acidic.
Specific pKa values are not N ] ]
) ) ) Solubility will be lowest at its
readily available in the ) i ) )
) isoelectric point and will
searched literature, but based ) ) o ]
pKa increase in acidic or basic

on similar structures like 6-
hydroxyquinoline (pKa ~5.15
and 8.90), we can infer a
complex pH-dependent
solubility profile.[3][4]

conditions due to salt

formation.

Predicted logP

Not explicitly found for this
specific isomer, but related
quinoline derivatives have
varying logP values. For
example, the parent quinoline
has a logP of ~2.0, indicating
some lipophilicity.[5] The
presence of polar amino and
hydroxyl groups would
decrease the logP compared

to the parent quinoline.

A moderate logP suggests that
both aqueous and organic
solubility will be limited and
require careful solvent
selection.

Predicted Water Solubility

Predicted to be sparingly
soluble in water.[1] For a
similar compound, 2-
aminoquinoline, the predicted
water solubility is 0.92 g/L.[6]

Direct dissolution in neutral
aqueous buffers like PBS will

likely be challenging.

Q2: I'm observing precipitation when | add my 2-Amino-
6-hydroxy-quinoline stock solution (dissolved in DMSO)
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to my aqueous cell culture medium. What's happening
and how can | prevent it?

A2: This is a classic case of the "solvent-shifting effect."[4] Your compound is likely highly
soluble in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO). However, when this
concentrated DMSO stock is diluted into an aqueous buffer (like cell culture media), the DMSO
concentration rapidly decreases. The compound is then exposed to a solvent system (primarily
water) in which it is poorly soluble, causing it to precipitate out of solution.

Troubleshooting Workflow for Solvent-Shifting Precipitation:
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Precipitation observed upon adding DMSO stock to aqueous media

Is the final DMSO concentration in the media > 1%?

High DMSO concentration may be toxic to cells.
Reduce the stock concentration and increase the volume added,
keeping the final DMSO concentration low.

Consider alternative formulation strategies,

Eower the final concentration of the compound in the experimeng

A

Use a co-solvent system. Utilize pH modification. Employ solubilizing excipients.
Prepare the stock in a mixture of DMSO and a more aqueous-miscible solvent like ethanol. Adjust the pH of the final aqueous solution to ionize the compound and increase solubility. Consider using cyclodextrins or other carriers.

Precipitation Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for precipitation issues.
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Q3: What are the best solvents for preparing a stock
solution of 2-Amino-6-hydroxy-quinoline?

A3: For preparing a concentrated stock solution, polar aprotic solvents are generally the most

effective.

Recommended: Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent
choices as they can effectively solvate the polar functional groups and the aromatic system.

[1]

Potentially Useful: Polar protic solvents like ethanol and methanol can also be used,
facilitated by hydrogen bonding interactions, although they may not achieve the same high
concentrations as DMSO or DMF.[1]

Not Recommended: Non-polar solvents such as hexane and toluene are generally
unsuitable due to the high polarity of the amino and hydroxyl groups.[1]

Step-by-Step Protocol for Preparing a 10 mM DMSO Stock Solution:

Weigh the Compound: Accurately weigh out 1.602 mg of 2-Amino-6-hydroxy-quinoline
(MW: 160.17 g/mol ).

Add Solvent: Add 1 mL of high-purity DMSO to the vial containing the compound.

Solubilize: Vortex the solution thoroughly. Gentle warming (e.g., in a 37°C water bath) and
sonication can be used to aid dissolution if necessary. Ensure the compound is completely
dissolved before use.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw
cycles.[4] Protect from light.[7]

Q4: How can | improve the aqueous solubility of 2-
Amino-6-hydroxy-quinoline for my experiments?

A4: Given its amphoteric nature, pH modification is the most direct and effective strategy to

enhance the aqueous solubility of 2-Amino-6-hydroxy-quinoline.[8]
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» Acidic Conditions (pH < ~5): Lowering the pH will protonate the basic amino group, forming a
more water-soluble cationic salt.

e Basic Conditions (pH > ~9): Raising the pH will deprotonate the acidic hydroxyl group,
forming a more water-soluble anionic salt.

Experimental Workflow for pH-Dependent Solubility Testing:

Determine Optimal pH for Aqueous Solubility

Prepare a series of buffers with varying pH (e.g., pH 3, 5, 7, 9, 11)

'

Add an excess of solid 2-Amino-6-hydroxy-quinoline to each buffer

'

(Equilibrate samples (e.g., shake for 24-48 hours at a constant temperatureD

'

Geparate undissolved solid (centrifugation or filtrationD

'

Quantify the concentration of the dissolved compound in the supernatant
(e.g., using UV-Vis spectroscopy or HPLC)

Identify pH range with maximum solubility

Click to download full resolution via product page
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Caption: Workflow for determining optimal pH for solubility.

Protocol for Solubility Enhancement via pH Adjustment:

Prepare Buffers: Prepare a range of buffers (e.g., citrate for acidic pH, phosphate for neutral
pH, and carbonate-bicarbonate for basic pH).

Trial Dissolution: Attempt to dissolve a small, known amount of 2-Amino-6-hydroxy-
quinoline in each buffer.

Observation: Visually inspect for complete dissolution.

Application: For your experiment, use a buffer system at the pH that demonstrated the best
solubility, ensuring that this pH is compatible with your experimental system (e.qg., cell
viability, enzyme activity).

Q5: Are there other advanced strategies to improve the
solubility of 2-Amino-6-hydroxy-quinoline if pH
modification is not suitable for my assay?

A5: Yes, if altering the pH is not an option, several other formulation strategies can be

employed.

Co-solvents: The use of a mixture of solvents can improve solubility. For instance, a small
percentage of ethanol or polyethylene glycol (PEG) in your aqueous buffer might keep the
compound in solution.[9]

Solubilizing Excipients:

o Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with
hydrophobic molecules, effectively encapsulating the poorly soluble part of the compound
and presenting a hydrophilic exterior to the aqueous solvent.[10]

o Surfactants: Surfactants can form micelles that encapsulate the compound, increasing its
apparent solubility. However, be cautious as surfactants can interfere with biological
assays.
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» Salt Formation: If you can isolate or purchase a salt form of 2-Amino-6-hydroxy-quinoline
(e.g., a hydrochloride or sodium salt), it will likely have significantly higher aqueous solubility
than the free base/acid form.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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